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Abstract

Bis(dimethylamino-2-propoxy)copper(ll), with the chemical formula Cu(CsH12NO)z, is a
coordination complex that has garnered attention primarily in the field of materials science. This
technical guide provides a comprehensive review of the existing literature on this compound,
focusing on its chemical and physical properties, synthesis, characterization, and applications.
Notably, it is extensively utilized as a precursor in Atomic Layer Deposition (ALD) and Chemical
Vapor Deposition (CVD) for creating thin films of copper and its oxides. While the biological
activity of many copper complexes is a burgeoning field of research, this specific compound,
Bis(dimethylamino-2-propoxy)copper(ll), has not been extensively studied for its therapeutic
potential. This guide will summarize the available data, present detailed experimental protocols
for its use in thin-film deposition, and identify gaps in the current knowledge, particularly
concerning its biological properties.

Introduction

Bis(dimethylamino-2-propoxy)copper(ll), also known as Cu(dmap)z, is a dark purple
crystalline solid.[1] The copper atom is in the +2 oxidation state, coordinated by two
deprotonated 1-dimethylamino-2-propanol ligands.[1] Its primary application lies in the
fabrication of copper-containing thin films, which are crucial components in various electronic
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and catalytic systems.[2][3] The volatility and thermal stability of Cu(dmap)= make it a suitable
precursor for gas-phase deposition techniques.[3]

Chemical and Physical Properties

A summary of the known chemical and physical properties of Bis(dimethylamino-2-
propoxy)copper(ll) is presented in Table 1. The compound is sensitive to air and moisture,
necessitating handling and storage in an inert atmosphere.[1]

Property Value Reference
Molecular Formula C10H24CuNz202 [1114]
Molecular Weight 267.86 g/mol [1][4]

CAS Number 185827-91-2 [1]
Appearance Dark purple crystals [1][5]
Melting Point 126-131 °C [5]

Purity 97%+ [61[7]
Decomposition Temperature 185-188 °C [3]
Sublimation Temperature 90 °C at 0.05 Torr [3]

Synthesis and Structural Characterization

Detailed information regarding the synthesis and crystal structure of Bis(dimethylamino-2-
propoxy)copper(ll) is not readily available in the public domain. While it is commercially
available from various suppliers, the proprietary synthesis methods are not disclosed. Similarly,
a definitive single-crystal X-ray diffraction study providing precise bond lengths and angles for
this specific complex has not been identified in the reviewed literature.

Spectroscopic and Magnetic Properties

Comprehensive spectroscopic and magnetic characterization data for Bis(dimethylamino-2-
propoxy)copper(ll) are scarce in the literature. While general spectroscopic techniques are
undoubtedly used for quality control during its commercial production, detailed studies on its
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electronic structure and magnetic behavior have not been published. For context, other
copper(ll) complexes are often characterized by techniques such as UV-Vis and EPR
spectroscopy to probe the d-d transitions and the paramagnetic nature of the Cu(ll) ion.[8]
Magnetic susceptibility measurements on similar binuclear copper(ll) complexes have revealed
both ferromagnetic and antiferromagnetic interactions, depending on the bridging ligands and
the Cu-Cu distance.[9]

Applications in Materials Science

The most well-documented application of Bis(dimethylamino-2-propoxy)copper(ll) is as a
precursor for the deposition of copper-containing thin films via ALD and CVD.[1][3]

Atomic Layer Deposition (ALD)

Bis(dimethylamino-2-propoxy)copper(ll) has been successfully used as a precursor for the
ALD of copper(l) oxide (Cuz0) thin films.[2][10] The process typically uses water vapor as the
co-reactant.[2][10]

A typical ALD process for depositing Cuz0 films using Cu(dmap)2 and water is outlined below.
The parameters can be adjusted based on the specific reactor configuration and desired film
properties.[2]
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Parameter Value Reference
Precursor Bis(dimethylamino-2- 2]
propoxy)copper(Il)

Co-reactant Water (H20) [2]
Precursor Temperature 100 °C [2]
Deposition Temperature 110-175 °C [2][10]
Cu(dmap)2 Pulse Time 1ls [2]
Cu(dmap)2 Purge Time 30s [2]
H20 Pulse Time 1ls [2]
H20 Purge Time 30s [2]
Growth Rate 0.12 +0.02 A/cycle [2][10]

The resulting films are initially Cuz20 but can oxidize to copper(ll) oxide (CuQO) upon exposure to

air.[2] X-ray Photoelectron Spectroscopy (XPS) confirms the presence of Cu(l) in the as-

deposited films.[2]
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Caption: A typical workflow for the Atomic Layer Deposition of Cuz0.

Chemical Vapor Deposition (CVD)

Bis(dimethylamino-2-propoxy)copper(ll) is also utilized as a precursor in CVD processes for
the preparation of Cu, Cuz0, or copper sulfide (CuzS) films for electronic applications.[1][3] The
deposition temperatures for these applications typically range from 135 to 170 °C.[3]

Catalytic Applications

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b596864?utm_src=pdf-body-img
https://www.benchchem.com/product/b596864?utm_src=pdf-body
https://ereztech.com/bisdimethylamino-2-propoxycopperii-cas-185827-91-2/amp/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62527350.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62527350.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The literature suggests that Bis(dimethylamino-2-propoxy)copper(ll) is used as a catalyst in
organic synthesis, particularly in cross-coupling reactions and polymerization processes.[1]
However, specific examples and detailed experimental protocols for these catalytic applications
are not readily available in peer-reviewed publications. The catalytic activity of copper
complexes is a broad area of research, with applications in reactions such as allylic oxidations
and catechol oxidations.[11][12]

Biological Activity and Drug Development Potential

There is a significant lack of information in the scientific literature regarding the biological
activity, cytotoxicity, or any potential applications in drug development for Bis(dimethylamino-

2-propoxy)copper(ll).

However, the broader class of copper complexes has attracted considerable interest for its
therapeutic potential.[13][14] Copper is an essential trace element in biological systems, and its
complexes have been investigated for a range of bioactivities, including:

» Antimicrobial Activity: Many copper complexes exhibit potent antibacterial and antifungal
properties.[14][15][16][17][18] The proposed mechanisms often involve the disruption of
microbial cell membranes, generation of reactive oxygen species (ROS), and interference
with essential enzymes.[17]

¢ Anticancer Activity: Certain copper complexes have demonstrated significant cytotoxicity
against various cancer cell lines.[14][19][20] Their mechanisms of action can include the
induction of apoptosis, inhibition of angiogenesis, and interaction with DNA.[19]

Given the established biological activities of other copper complexes, the study of
Bis(dimethylamino-2-propoxy)copper(ll) in a biological context represents a potential area
for future research. It is crucial to note that any extrapolation of the biological activity of other
copper complexes to this specific compound would be purely speculative without experimental
evidence.
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Bis(dimethylamino-2-propoxy)copper(ll)

Potential Future Research

Antimicrobial Activity Anticancer Activity Biocatalysis

Click to download full resolution via product page

Caption: Potential avenues for future biological research on this compound.

Conclusion and Future Outlook

Bis(dimethylamino-2-propoxy)copper(ll) is a valuable precursor in materials science, with
well-documented applications in the atomic layer and chemical vapor deposition of copper-
containing thin films. Its chemical and physical properties make it suitable for these gas-phase
deposition techniques. However, there are significant gaps in the publicly available scientific
literature concerning its synthesis, detailed structural and spectroscopic characterization, and
catalytic applications in organic synthesis.

Most notably, the biological activity and potential for drug development of Bis(dimethylamino-
2-propoxy)copper(ll) remain unexplored. While the broader class of copper complexes shows
promise in medicine, dedicated studies are required to ascertain if this particular compound
possesses any therapeutic properties. Future research should aim to address these knowledge
gaps, which could potentially unlock new applications for this versatile copper complex beyond
its current use in materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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